Cas no 121371-71-9 (5-chloro-2-ethyl-4,6-Pyrimidinediamine)

• Product Name: 5-chloro-2-ethyl-4,6-Pyrimidinediamine
• CAS No: 121371-71-9
• MF: C₆H₉ClN₄
• MW: 172.61545920372
• CID: 2107715
• Update Time: 2023-11-19

5-chloro-2-ethyl-4,6-Pyrimidinediamine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-ethyl-4,6-Pyrimidinediamine
• CID 119098327
• 5-chloro-2-ethylpyrimidine-4,6-diamine
• 4,6-Pyrimidinediamine, 5-chloro-2-ethyl-

• Inchi： 1S/C6H9ClN4/c1-2-3-10-5(8)4(7)6(9)11-3/h2H2,1H3,(H4,8,9,10,11)
• InChI Key： NWGPYRFDUNRVEI-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NC(CC)=NC=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Topological Polar Surface Area: 77.8

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 319.2±37.0 °C(Predicted)
• pka: 5.43±0.10(Predicted)